![molecular formula C15H12N4O2S B5752292 5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole](/img/structure/B5752292.png)
5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole
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Overview
Description
5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole, also known as BMT-1, is a tetrazole derivative that has gained attention in the scientific community due to its potential therapeutic applications. BMT-1 is a small molecule that has shown promising results in various studies, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of 5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by modulating various signaling pathways such as the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. This compound has also been shown to interact with various proteins such as HSP90, which plays a crucial role in cancer cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis, inhibits cell proliferation, and reduces the activity of oncogenes. In inflammation, this compound reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB pathway. In neurological disorders, this compound improves cognitive function and reduces neuroinflammation.
Advantages and Limitations for Lab Experiments
5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole has several advantages for lab experiments. It is a small molecule that can easily penetrate cells and tissues, making it an ideal candidate for drug development. This compound has also shown low cytotoxicity in various studies, making it a safe compound for lab experiments. However, this compound has limitations such as its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for 5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole research. One direction is to optimize the synthesis method to improve the yield and purity of this compound. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic applications in various diseases.
Synthesis Methods
5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole can be synthesized using a one-pot reaction of 5-(chloromethyl)tetrazole, 1,3-benzodioxole, and thiourea. The reaction is carried out in the presence of a base and a solvent such as dimethylformamide. The yield of this compound can be improved by optimizing the reaction conditions.
Scientific Research Applications
5-[(1,3-benzodioxol-5-ylmethyl)thio]-1-phenyl-1H-tetrazole has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing the activity of oncogenes. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB pathway. In neurological disorders research, this compound has been shown to improve cognitive function and reduce neuroinflammation.
Properties
IUPAC Name |
5-(1,3-benzodioxol-5-ylmethylsulfanyl)-1-phenyltetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O2S/c1-2-4-12(5-3-1)19-15(16-17-18-19)22-9-11-6-7-13-14(8-11)21-10-20-13/h1-8H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBUAOGXFBYIJLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CSC3=NN=NN3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.